Cas no 850746-00-8 (6-chloro-4-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-5,7-dimethyl-2H-chromen-2-one)

• Product Name: 6-chloro-4-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-5,7-dimethyl-2H-chromen-2-one
• CAS No: 850746-00-8
• MF: C₂₃H₂₅ClN₂O₃
• MW: 412.909205198288
• CID: 5420471
• Update Time: 2025-06-27

6-chloro-4-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-5,7-dimethyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 6-chloro-4-[[4-(4-methoxyphenyl)piperazin-1-yl]methyl]-5,7-dimethylchromen-2-one
• 6-chloro-4-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-5,7-dimethyl-2H-chromen-2-one

• Inchi： 1S/C23H25ClN2O3/c1-15-12-20-22(16(2)23(15)24)17(13-21(27)29-20)14-25-8-10-26(11-9-25)18-4-6-19(28-3)7-5-18/h4-7,12-13H,8-11,14H2,1-3H3
• InChI Key： FDDLOECIFZWJCW-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC(C)=C(Cl)C(C)=C2C(CN2CCN(C3=CC=C(OC)C=C3)CC2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 6-chloro-4-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-5,7-dimethyl-2H-chromen-2-one

Comprehensive Overview of 6-Chloro-4-{4-(4-Methoxyphenyl)piperazin-1-ylmethyl}-5,7-dimethyl-2H-chromen-2-one (CAS No. 850746-00-8)

6-Chloro-4-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-5,7-dimethyl-2H-chromen-2-one (CAS No. 850746-00-8) is a synthetic organic compound belonging to the chromen-2-one family, which is widely studied for its potential applications in medicinal chemistry and material science. This compound features a unique molecular structure combining a chromen-2-one core with a piperazine moiety and a methoxyphenyl substituent, making it a subject of interest for researchers exploring novel bioactive molecules.

The compound's structural complexity and functional groups contribute to its diverse interactions with biological targets. Recent studies have highlighted its potential as a modulator of enzyme activity and receptor binding, particularly in the context of neurological and metabolic disorders. Its chloro and methoxy substituents enhance its stability and bioavailability, which are critical factors in drug development.

In the realm of pharmaceutical research, 6-chloro-4-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-5,7-dimethyl-2H-chromen-2-one has garnered attention due to its structural similarity to other chromenone derivatives known for their therapeutic properties. Researchers are investigating its potential as a lead compound for developing new treatments for conditions such as inflammation and oxidative stress-related diseases, which are among the most searched health topics today.

From a synthetic chemistry perspective, the compound's preparation involves multi-step organic reactions, including alkylation and condensation processes. Its CAS number 850746-00-8 serves as a unique identifier in chemical databases, facilitating easier retrieval and reference for scientists. The compound's purity and characterization are typically verified using advanced analytical techniques such as NMR spectroscopy and mass spectrometry.

Given the growing interest in green chemistry and sustainable synthesis methods, researchers are also exploring eco-friendly approaches to produce 6-chloro-4-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-5,7-dimethyl-2H-chromen-2-one. This aligns with the broader trend of minimizing environmental impact in chemical manufacturing, a topic frequently searched by professionals in the field.

In addition to its pharmaceutical potential, this compound has applications in material science, particularly in the development of organic semiconductors and fluorescent probes. Its chromen-2-one core exhibits photophysical properties that make it suitable for optoelectronic devices, a rapidly growing area of research driven by the demand for advanced materials in technology.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of 6-chloro-4-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-5,7-dimethyl-2H-chromen-2-one is crucial for optimizing its performance in various applications. Computational modeling and molecular docking studies are often employed to predict its interactions with biological targets, a methodology that has gained popularity due to advancements in artificial intelligence and machine learning.

As the scientific community continues to explore the potential of CAS No. 850746-00-8, its relevance in both academic research and industrial applications is expected to grow. The compound's versatility and the ongoing investigations into its properties make it a promising candidate for future innovations in health and technology.